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Compound of Interest |

(2-
Compound Name: ((Dimethylamino)methyl)phenyl)bo

ronic acid

Cat. No.: B150912

Essential Safety and Handling Guide for (2-
((Dimethylamino)methyl)phenyl)boronic acid

This guide provides crucial safety and logistical information for the handling and disposal of (2-
((Dimethylamino)methyl)phenyl)boronic acid, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

(2-((Dimethylamino)methyl)phenyl)boronic acid is a chemical compound that requires
careful handling due to its potential health hazards. It is classified as causing skin irritation,
serious eye irritation, and potential respiratory irritation.[1][2] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal
safety.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

To protect against dust
particles and splashes that can

cause serious eye irritation.[2]

[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact which
can lead to irritation. Gloves
should be inspected before
use and disposed of properly

after handling the chemical.[1]

[3]

Respiratory Protection

NIOSH/MSHA approved

respirator.

Required when dusts are
generated, to prevent
respiratory tract irritation.[1][4]
[5] Use in a well-ventilated

area, preferably a fume hood.

[1]3]

Body Protection

Laboratory coat.

To prevent contamination of
personal clothing and protect
against accidental skin
contact.[3][6]

Operational Plan: Step-by-Step Handling and

Disposal

A systematic approach to handling (2-((Dimethylamino)methyl)phenyl)boronic acid from

receipt to disposal is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

o Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a tightly closed, dry, and well-ventilated place.[1][7]
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Keep away from incompatible materials such as strong oxidizing agents.[3][8]
. Handling and Use:

All handling of this compound should be conducted in a well-ventilated area, such as a
chemical fume hood.[1][3]

Avoid direct contact with skin, eyes, and clothing.[3]
Minimize the generation of dust.[1] Do not breathe in dust.[1]
Wear the recommended PPE at all times.

After handling, wash hands and face thoroughly.[1] Immediately change any contaminated
clothing.[1]

. Disposal Plan:

All waste material containing (2-((Dimethylamino)methyl)phenyl)boronic acid must be
treated as hazardous waste.

Dispose of the chemical and any contaminated materials (e.g., gloves, weighing paper) in a
designated, properly labeled, and sealed hazardous waste container.[3][9]

Waste disposal must be carried out in accordance with all applicable federal, state, and local
regulations.[1] Do not mix with other waste streams unless explicitly permitted.[1]

Consult with your institution's Environmental Health and Safety (EHS) department for
specific disposal protocols.[9] While in-lab neutralization may be an option for small
guantities of some boronic acids, this must be approved by your institution and local
authorities.[3][9]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling (2-
((Dimethylamino)methyl)phenyl)boronic acid in a laboratory setting.
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Safe handling workflow for (2-((Dimethylamino)methyl)phenyl)boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (2-
((Dimethylamino)methyl)phenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b150912#personal-protective-equipment-for-
handling-2-dimethylamino-methyl-phenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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